Cas no 54674-61-2 (Spiro[bicyclo[3.3.1]nonane-2,2'-oxirane])

• Product Name: Spiro[bicyclo[3.3.1]nonane-2,2'-oxirane]
• CAS No: 54674-61-2
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 353953
• PubChem ID: 71364563
• Update Time: 2025-04-19

Spiro[bicyclo[3.3.1]nonane-2,2'-oxirane] Chemical and Physical Properties

Names and Identifiers

• Spiro[bicyclo[3.3.1]nonane-2,2'-oxirane]
• spiro[bicyclo[3.3.1]nonane-4,2'-oxirane]
• 54674-61-2
• DTXSID90788027

• Inchi： 1S/C10H16O/c1-2-8-4-5-10(7-11-10)9(3-1)6-8/h8-9H,1-7H2
• InChI Key： DJYHKBSSBDSDNH-UHFFFAOYSA-N
• SMILES： O1CC21CCC1CCCC2C1

Computed Properties

• Exact Mass: 152.12018
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53